Cas no 1247744-05-3 (methyl 3-amino-2-(cyclopentylmethyl)propanoate)

• Product Name: methyl 3-amino-2-(cyclopentylmethyl)propanoate
• CAS No: 1247744-05-3
• CID: 4580604
• Update Time: 2025-10-30

methyl 3-amino-2-(cyclopentylmethyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(cyclopentylmethyl)propanoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-2-(cyclopentylmethyl)propanoate

Professional Introduction to Methyl 3-amino-2-(cyclopentylmethyl)propanoate (CAS No. 1247744-05-3)

Methyl 3-amino-2-(cyclopentylmethyl)propanoate, with the CAS number 1247744-05-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, exhibits potential applications in various biochemical pathways and drug development processes. Its molecular structure, featuring a combination of an amino group and a cyclopentylmethyl side chain, makes it a subject of interest for synthetic chemists and medicinal researchers.

The synthesis of Methyl 3-amino-2-(cyclopentylmethyl)propanoate involves meticulous planning and precise execution to ensure high yield and purity. The process typically begins with the functionalization of a propanoate backbone, followed by the introduction of the amino group and the cyclopentylmethyl moiety. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired product. These methods not only highlight the compound's complexity but also underscore the importance of precision in chemical synthesis.

In recent years, Methyl 3-amino-2-(cyclopentylmethyl)propanoate has been explored for its potential role in the development of novel therapeutic agents. Its structural features suggest that it may interact with biological targets in ways that could lead to innovative treatments for various diseases. For instance, studies have indicated that compounds with similar structural motifs may possess anti-inflammatory or antimicrobial properties. This has prompted researchers to investigate its pharmacological profile further, aiming to uncover new avenues for drug discovery.

The compound's utility extends beyond its potential therapeutic applications; it also serves as a valuable intermediate in organic synthesis. Chemists often utilize Methyl 3-amino-2-(cyclopentylmethyl)propanoate as a building block for more complex molecules. Its versatility in serving as a precursor for other compounds underscores its importance in the chemical industry. The ability to modify its structure allows for the creation of a diverse range of derivatives, each with unique properties and functionalities.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-amino-2-(cyclopentylmethyl)propanoate's behavior. Molecular modeling studies have provided insights into how this compound might interact with biological systems at the molecular level. These simulations have been instrumental in predicting its efficacy and potential side effects, thereby aiding in the rational design of new drugs. The integration of computational methods with traditional experimental approaches has revolutionized drug discovery, making compounds like Methyl 3-amino-2-(cyclopentylmethyl)propanoate more accessible for therapeutic development.

The industrial production of Methyl 3-amino-2-(cyclopentylmethyl)propanoate requires adherence to stringent quality control measures to ensure consistency and reliability. Manufacturers must carefully monitor reaction conditions, purification processes, and final product specifications to meet industry standards. This attention to detail is crucial not only for maintaining product integrity but also for ensuring safety during handling and transportation.

As research continues to evolve, the applications of Methyl 3-amino-2-(cyclopentylmethyl)propanoate are likely to expand. New methodologies in synthetic chemistry and pharmacology may uncover additional uses for this compound, further solidifying its role in both academic research and industrial applications. The ongoing exploration of its properties promises to yield valuable insights that could shape future developments in medicinal chemistry.

In conclusion, Methyl 3-amino-2-(cyclopentylmethyl)propanoate (CAS No. 1247744-05-3) represents a significant advancement in chemical research. Its unique structure, synthetic pathways, and potential applications make it a compound of great interest. As scientists delve deeper into its properties and functionalities, we can anticipate exciting developments that will contribute to both scientific knowledge and practical applications in healthcare.